3-Cyclopentyloxolane-3-carbaldehyde

• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: 3-cyclopentyloxolane-3-carbaldehyde
• InChI: InChI=1S/C10H16O2/c11-7-10(5-6-12-8-10)9-3-1-2-4-9/h7,9H,1-6,8H2
• InChI Key: JZWFHIUFVJHCOF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2(CCOC2)C=O

Description

3-Cyclopentyloxolane-3-carbaldehyde is a heterocyclic aldehyde featuring an oxolane (tetrahydrofuran) ring substituted at the 3-position with a cyclopentyl group and a formyl (-CHO) group. The oxolane core provides a five-membered cyclic ether framework, while the cyclopentyl substituent introduces steric bulk and lipophilicity. The aldehyde group is highly reactive, enabling participation in condensation, oxidation, and nucleophilic addition reactions. Potential applications include use as a building block in pharmaceuticals, agrochemicals, or materials science due to its balanced reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopentyloxolane-3-carbaldehyde typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the reaction of cyclopentanone with a suitable aldehyde or ketone in the presence of an acid catalyst. The reaction conditions often include moderate temperatures and the use of solvents such as dichloromethane or toluene to facilitate the cyclization process.

Industrial Production Methods

Industrial production of 3-Cyclopentyloxolane-3-carbaldehyde may involve more scalable methods such as continuous flow synthesis. This approach allows for better control over reaction parameters and can lead to higher yields and purity of the final product. The use of automated systems and advanced purification techniques, such as distillation and chromatography, ensures the efficient production of this compound on a larger scale.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopentyloxolane-3-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the aldehyde carbon.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like Grignard reagents (RMgX) or organolithium compounds (RLi) can be employed for nucleophilic addition to the aldehyde group.

Major Products Formed

Oxidation: 3-Cyclopentyloxolane-3-carboxylic acid.

Reduction: 3-Cyclopentyloxolane-3-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopentyloxolane-3-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving aldehydes.

Industry: Utilized in the production of fine chemicals and specialty materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 3-Cyclopentyloxolane-3-carbaldehyde primarily involves its reactivity as an aldehyde. The aldehyde group can form covalent bonds with nucleophiles, leading to the formation of various adducts. In biological systems, this reactivity can be harnessed to modify proteins or other biomolecules, potentially altering their function or activity. The compound’s unique structure allows it to interact with specific molecular targets, making it a valuable tool in chemical biology and medicinal chemistry.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The unique properties of 3-Cyclopentyloxolane-3-carbaldehyde are best understood through comparison with related compounds, focusing on core structures, substituents, and functional groups. Key analogs are analyzed below:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Functional Groups	Key Substituents	Reactivity/Stability Notes
3-Cyclopentyloxolane-3-carbaldehyde	Oxolane	Aldehyde (-CHO)	Cyclopentyl	High steric hindrance; moderate electrophilicity due to alkyl donor effects
3-(3-Methylbutan-2-yl)oxolane-3-carbaldehyde	Oxolane	Aldehyde (-CHO)	Branched 3-methylbutan-2-yl	Enhanced stability from branched alkyl; reduced ring strain
3-Chlorobenzaldehyde	Benzene	Aldehyde (-CHO), Chlorine	meta-Chlorine	Aromatic conjugation stabilizes aldehyde; electrophilic aromatic substitution favored
3-(3-Chloropropyl)oxolane-3-carbaldehyde	Oxolane	Aldehyde (-CHO), Chloroalkyl	3-Chloropropyl	Chlorine withdraws electrons, increasing aldehyde electrophilicity; silane reactivity possible
1H-Indole-3-carbaldehyde	Indole	Aldehyde (-CHO)	Indole ring	Aromatic nitrogen enhances resonance; participates in Schiff base formation

Core Structure Variations

• Oxolane vs. Benzene : The oxolane ring in 3-Cyclopentyloxolane-3-carbaldehyde is less aromatic and more strained than the benzene ring in 3-Chlorobenzaldehyde. This increases oxolane’s susceptibility to ring-opening reactions under acidic or oxidative conditions .
• Oxolane vs. Indole : The indole core in 1H-Indole-3-carbaldehyde introduces nitrogen-based resonance, enabling participation in hydrogen bonding and metal coordination, unlike the purely aliphatic oxolane .

Substituent Effects

• Cyclopentyl vs.
• Cyclopentyl vs. Chloroalkyl : The 3-chloropropyl chain in 3-(3-Chloropropyl)oxolane-3-carbaldehyde introduces electron-withdrawing effects, making its aldehyde more electrophilic compared to the electron-donating cyclopentyl group .

Functional Group Reactivity

• Aldehyde Position : In 3-Cyclopentyloxolane-3-carbaldehyde, the aldehyde’s proximity to the ether oxygen may lead to intramolecular hydrogen bonding, stabilizing the compound. This contrasts with 3-Chlorobenzaldehyde, where the aldehyde’s conjugation with the aromatic ring enhances its acidity .

Biological Activity

3-Cyclopentyloxolane-3-carbaldehyde is a compound characterized by its unique structural features, including a cyclopentane ring and an oxolane ring. This dual-ring system imparts distinct chemical properties that are relevant in various biological contexts. Understanding its biological activity is crucial for its application in medicinal chemistry and related fields.

The molecular formula of 3-Cyclopentyloxolane-3-carbaldehyde is $C_{10}H_{16}O_2$, with a molecular weight of 168.23 g/mol. The compound can undergo several chemical reactions, including oxidation, reduction, and substitution, which can influence its biological activity.

Property	Value
Molecular Formula	C10H16O2
Molecular Weight	168.23 g/mol
IUPAC Name	3-cyclopentyloxolane-3-carbaldehyde
InChI	InChI=1S/C10H16O2/c11-7-10(5-6-12-8-10)9-3-1-2-4-9/h7,9H,1-6,8H2
InChI Key	JZWFHIUFVJHCOF-UHFFFAOYSA-N
Canonical SMILES	C1CCC(C1)C2(CCOC2)C=O

The biological activity of 3-Cyclopentyloxolane-3-carbaldehyde primarily stems from its reactivity as an aldehyde. The aldehyde group can form covalent bonds with nucleophiles, leading to the formation of various adducts. This reactivity allows the compound to interact with proteins and other biomolecules, potentially altering their function or activity. Its unique structure facilitates specific interactions with molecular targets, making it valuable in chemical biology and medicinal chemistry.

Enzyme-Catalyzed Reactions

Research indicates that 3-Cyclopentyloxolane-3-carbaldehyde can be utilized in studies involving enzyme-catalyzed reactions. Its ability to act as a substrate for various enzymes allows researchers to investigate reaction mechanisms and enzyme specificity.

Pharmaceutical Development

The compound serves as an intermediate in the synthesis of more complex organic molecules, particularly in pharmaceutical development. Its unique structure can lead to the creation of novel therapeutic agents that may exhibit enhanced biological activities.

Case Studies and Research Findings

Several studies have explored the biological implications of compounds structurally related to 3-Cyclopentyloxolane-3-carbaldehyde. For instance:

• Chromene and Quinoline Derivatives : Research on chromene- and quinoline-based carbaldehydes has shown their utility in synthesizing significant heterocycles, which are essential scaffolds in medicinal chemistry. These studies highlight the potential of similar compounds to facilitate the development of new drugs .
• Reactivity Studies : The reactivity of aldehydes like 3-Cyclopentyloxolane-3-carbaldehyde has been investigated in various chemical reactions, showcasing their versatility as intermediates in organic synthesis. The findings suggest that such compounds could be pivotal in creating complex molecular architectures.